molecular formula C13H18BrFN2O B8656839 1-(2-(4-Bromo-3-fluorophenoxy)ethyl)-4-methylpiperazine CAS No. 897017-01-5

1-(2-(4-Bromo-3-fluorophenoxy)ethyl)-4-methylpiperazine

Cat. No.: B8656839
CAS No.: 897017-01-5
M. Wt: 317.20 g/mol
InChI Key: YUCGPLDILIGQJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-(4-Bromo-3-fluorophenoxy)ethyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C13H18BrFN2O and its molecular weight is 317.20 g/mol. The purity is usually 95%.
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Properties

CAS No.

897017-01-5

Molecular Formula

C13H18BrFN2O

Molecular Weight

317.20 g/mol

IUPAC Name

1-[2-(4-bromo-3-fluorophenoxy)ethyl]-4-methylpiperazine

InChI

InChI=1S/C13H18BrFN2O/c1-16-4-6-17(7-5-16)8-9-18-11-2-3-12(14)13(15)10-11/h2-3,10H,4-9H2,1H3

InChI Key

YUCGPLDILIGQJO-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)CCOC2=CC(=C(C=C2)Br)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A flask was charged with 4-bromo-3-fluorophenol (5.00 g, 26 mmol) and triphenylphosphine (10.30 g, 39 mmol). Methylene chloride (120 mL) was added followed by 2-(4-methylpiperazin-1-yl)ethanol (4.61 g, 32 mmol) and the solution was stirred on an ice water bath to cool. After 5 minutes, diisopropyl azodicarboxylate (7.6 ml, 39.1 mmol) was added over 6 to 8 minutes. The reaction was left stirring on the cold bath to slowly warm to room temperature overnight. The reaction was concentrated and the residue purified by flash chromatography (25% to 100% EtOAc in hexanes) to provide the product as a colorless oil (2.62 g, 33%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
10.3 g
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reactant
Reaction Step One
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4.61 g
Type
reactant
Reaction Step Two
Quantity
7.6 mL
Type
reactant
Reaction Step Three
Quantity
120 mL
Type
solvent
Reaction Step Four
Yield
33%

Synthesis routes and methods II

Procedure details

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